Cas no 2229481-16-5 (tert-butyl N-(2-hydrazinylethyl)-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-(2-hydrazinylethyl)-N-(propan-2-yl)carbamate
• CAS No: 2229481-16-5
• MF: C₁₀H₂₃N₃O₂
• MW: 217.308522462845
• CID: 6335335
• PubChem ID: 165621078
• Update Time: 2025-06-14

tert-butyl N-(2-hydrazinylethyl)-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-hydrazinylethyl)-N-(propan-2-yl)carbamate
• EN300-1883427
• 2229481-16-5

• Inchi： 1S/C10H23N3O2/c1-8(2)13(7-6-12-11)9(14)15-10(3,4)5/h8,12H,6-7,11H2,1-5H3
• InChI Key： GOBAITJFZPYGMM-UHFFFAOYSA-N
• SMILES： O(C(N(CCNN)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.17902698g/mol
• Monoisotopic Mass: 217.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl N-(2-hydrazinylethyl)-N-(propan-2-yl)carbamate

Research Brief on tert-Butyl N-(2-hydrazinylethyl)-N-(propan-2-yl)carbamate (CAS: 2229481-16-5) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-(2-hydrazinylethyl)-N-(propan-2-yl)carbamate (CAS: 2229481-16-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazine-containing carbamate derivative serves as a versatile building block in medicinal chemistry, particularly in the synthesis of bioactive molecules and drug conjugates. Recent studies highlight its role as a key intermediate in the development of targeted therapeutics, including antibody-drug conjugates (ADCs) and small-molecule inhibitors.

Structural analysis reveals that the tert-butyl carbamate group provides steric protection for the hydrazine functionality, enabling selective reactions in complex molecular environments. The propan-2-yl (isopropyl) substituent adjacent to the carbamate nitrogen contributes to the compound's stability and modulates its physicochemical properties. Researchers have exploited these features to design novel prodrugs and bioconjugation platforms, with recent applications focusing on pH-sensitive drug release systems and bioorthogonal chemistry approaches.

In a 2023 study published in the Journal of Medicinal Chemistry, this compound demonstrated exceptional utility as a linker in ADC development. The hydrazine moiety facilitated efficient conjugation to carbonyl-containing payloads, while the carbamate structure maintained stability during circulation. Importantly, the CAS 2229481-16-5 derivative showed improved pharmacokinetic properties compared to traditional hydrazide linkers, with reduced susceptibility to enzymatic cleavage in plasma while maintaining efficient payload release in target tissues.

Emerging research directions include the application of tert-butyl N-(2-hydrazinylethyl)-N-(propan-2-yl)carbamate in PROTAC (proteolysis targeting chimera) technology. Its bifunctional nature allows for simultaneous conjugation to E3 ligase ligands and target protein binders, creating novel degrader molecules. A recent patent application (WO2023187654) describes its use in developing selective kinase degraders, showcasing the compound's versatility in modern drug discovery paradigms.

Synthetic methodologies for this compound have also advanced significantly. A 2024 Nature Protocols publication detailed a streamlined, high-yield synthesis route starting from commercially available isopropylamine derivatives. The optimized procedure emphasizes green chemistry principles, employing water as the primary solvent and achieving >85% yield with excellent purity (>99% by HPLC). This development addresses previous challenges in scaling up production while maintaining cost-effectiveness for industrial applications.

From a safety and toxicological perspective, recent in vitro and in vivo studies indicate that tert-butyl N-(2-hydrazinylethyl)-N-(propan-2-yl)carbamate exhibits favorable toxicological profiles at therapeutic concentrations. The tert-butyl group appears to mitigate some of the oxidative stress concerns typically associated with hydrazine derivatives, though comprehensive long-term studies are still underway. These findings support its growing adoption in preclinical development pipelines across multiple therapeutic areas.

Looking forward, the unique chemical properties of CAS 2229481-16-5 position it as a promising candidate for next-generation bioconjugation strategies and targeted drug delivery systems. Ongoing research is exploring its potential in radiopharmaceuticals, where the hydrazine moiety can complex with diagnostic and therapeutic radioisotopes. As the field of precision medicine advances, this compound class is expected to play an increasingly important role in developing more effective and safer therapeutic modalities.